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Compound of Interest

Compound Name: MMV006833

Cat. No.: B4714636 Get Quote

Application Notes and Protocols for MMV006833
For Researchers, Scientists, and Drug Development Professionals

Abstract
MMV006833 is a potent antimalarial compound that has been identified as an inhibitor of the

ring-stage development of Plasmodium falciparum, the parasite responsible for the most

severe form of malaria. These application notes provide detailed protocols for the solubilization

and preparation of MMV006833 in Dimethyl Sulfoxide (DMSO) for use in a range of

experimental settings. Additionally, this document outlines the compound's mechanism of

action and provides key data in a structured format to facilitate its use in research and drug

development.

Compound Information and Properties
MMV006833 is an aryl amino acetamide that targets the P. falciparum StAR-related lipid

transfer protein 1 (PfSTART1).[1] By inhibiting PfSTART1, MMV006833 disrupts the essential

transfer of lipids required for the expansion of the parasitophorous vacuole membrane, which

encases the parasite within an infected red blood cell. This ultimately halts the development of

the parasite at the critical ring stage.
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Property Value Reference

Molecular Formula C₁₉H₂₇ClN₂O₄S MedchemExpress

Molecular Weight 414.95 g/mol MedchemExpress

Target PfSTART1 [1]

Mechanism of Action Inhibition of lipid transfer [1]

Biological Effect
Arrests P. falciparum

development at the ring stage
[1]

Solubility and Recommended Concentrations
While a precise upper limit of solubility for MMV006833 in DMSO is not publicly available, it has

been successfully prepared and utilized in a 10 mM stock solution. For most in vitro cell-based

assays, it is crucial to maintain a final DMSO concentration that is non-toxic to the cells,

typically below 0.5%.

Parameter Recommendation Notes

Recommended Solvent
Dimethyl Sulfoxide (DMSO),

cell culture grade

Stock Solution Concentration 10 mM

A 10 mM stock solution in

DMSO has been used in

research settings.[2]

Typical Experimental

Concentration
0.04 µM - 10 µM

Effective concentrations will

vary depending on the assay

and parasite strain.

Final DMSO Concentration in

Assay
≤ 0.5%

To avoid solvent-induced

cytotoxicity. A vehicle control

with the same final DMSO

concentration should always

be included.
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Experimental Protocols
Preparation of a 10 mM MMV006833 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of MMV006833 in DMSO,

which can be used for subsequent dilutions for various in vitro experiments.

Materials:

MMV006833 powder

Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Calculate the required mass of MMV006833:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * 414.95 g/mol * (1 L / 1000 mL) * (1000 mg / 1 g) = 4.15

mg

Weighing the compound:

Carefully weigh out 4.15 mg of MMV006833 powder and transfer it to a sterile

microcentrifuge tube.

Solubilization:

Add 1 mL of sterile DMSO to the microcentrifuge tube containing the MMV006833 powder.
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Vortex the tube vigorously for 1-2 minutes, or until the compound is completely dissolved.

Visually inspect the solution to ensure there are no visible particles.

Storage:

It is recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-

20 µL) to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for long-term storage. For short-term storage (up to a week),

4°C may be acceptable, but -20°C is preferred to maintain compound integrity. Protect the

stock solution from light.

Preparation of Working Solutions for In Vitro Assays
This protocol provides a general guideline for diluting the 10 mM stock solution to desired

experimental concentrations.

Procedure:

Thaw the stock solution:

Thaw a single aliquot of the 10 mM MMV006833 stock solution at room temperature.

Serial Dilutions:

Perform serial dilutions of the stock solution in the appropriate cell culture medium to

achieve the desired final concentrations for your experiment (e.g., 10 µM, 1 µM, 0.1 µM,

etc.).

Ensure that the final concentration of DMSO in all wells, including the vehicle control,

remains consistent and below the cytotoxic threshold (e.g., ≤ 0.5%).

Visualization of Mechanism and Workflow
Mechanism of Action of MMV006833
The following diagram illustrates the inhibitory effect of MMV006833 on the P. falciparum life

cycle within a red blood cell.
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Caption: Inhibition of PfSTART1 by MMV006833 blocks PVM expansion.

Experimental Workflow for MMV006833 Stock
Preparation
The diagram below outlines the key steps for preparing a stock solution of MMV006833.
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Start: MMV006833 Powder

1. Weigh 4.15 mg
of MMV006833

2. Add 1 mL of
sterile DMSO

3. Vortex until
fully dissolved

Result: 10 mM Stock Solution

4. Aliquot into
single-use tubes

5. Store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM MMV006833 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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